Sodium 2-(pyrimidin-2-yl)acetate
Overview
Description
Sodium 2-(pyrimidin-2-yl)acetate is a chemical compound used in the preparation of pyrimidine derivatives for treating and preventing sexual dysfunction . It has a molecular weight of 160.11 .
Synthesis Analysis
The synthesis of Sodium 2-(pyrimidin-2-yl)acetate involves various methods. One such method involves the regioselective reaction of carbonyl compounds with amidines . Another method involves the use of Lewis acid promoter, Yb (OTf)3 .Molecular Structure Analysis
The molecular structure of Sodium 2-(pyrimidin-2-yl)acetate is represented by the InChI code: 1S/C6H6N2O2.Na/c9-6(10)4-5-7-2-1-3-8-5;/h1-3H,4H2,(H,9,10);/q;+1/p-1 .Chemical Reactions Analysis
The chemical reactions involving Sodium 2-(pyrimidin-2-yl)acetate are diverse. For instance, it can undergo an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine (=CH−) equivalent .Scientific Research Applications
Anti-Fibrosis Activity
Sodium 2-(pyrimidin-2-yl)acetate, as a pyrimidine derivative, has been found to have potential anti-fibrotic activities . In a study, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6). Some compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC .
Anticancer Activity
Pyrimidine derivatives, including Sodium 2-(pyrimidin-2-yl)acetate, have been reported to exhibit anticancer activities . For instance, Pazopanib, a pyrimidine-based drug, is a potent and selective multi-targeted receptor tyrosine kinase inhibitor of VEGFR-1, VEGFR-2, VEGFR-3, PDGFR-a/b, and c-kit. The drug blocks tumor growth and inhibits angiogenesis .
Antimicrobial Activity
Pyrimidine derivatives are known to exhibit antimicrobial activities . They can be used in the treatment of various bacterial infections.
Antifungal Activity
In addition to their antimicrobial properties, pyrimidine derivatives also show antifungal activities . They can be used in the treatment of various fungal infections.
Antiparasitic Activity
Pyrimidine derivatives have been reported to have antiparasitic activities . They can be used in the treatment of various parasitic diseases.
Anti-Inflammatory and Analgesic Activities
Pyrimidine derivatives have been reported to exhibit anti-inflammatory and analgesic activities . They can be used in the treatment of various inflammatory conditions and pain management.
Antihypertensive Activity
Pyrimidine derivatives have been reported to exhibit antihypertensive activities . They can be used in the treatment of hypertension.
Antidiabetic Activity
Pyrimidine derivatives have been reported to exhibit antidiabetic activities . They can be used in the treatment of diabetes.
Safety and Hazards
Future Directions
The future directions of Sodium 2-(pyrimidin-2-yl)acetate research could involve the development of novel heterocyclic compounds with potential biological activities. For instance, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6) .
Mechanism of Action
Target of Action
Sodium 2-(pyrimidin-2-yl)acetate is a pyrimidine derivative . Pyrimidines are known to have a wide range of pharmacological effects, including anti-inflammatory activities . They exert their effects by inhibiting the expression and activities of certain vital inflammatory mediators .
Mode of Action
The anti-inflammatory effects of pyrimidines, such as Sodium 2-(pyrimidin-2-yl)acetate, are attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators, including prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Biochemical Pathways
The key mechanism of action of Sodium 2-(pyrimidin-2-yl)acetate involves the suppression of the cyclooxygenase (COX) enzymes . COX enzymes are needed to convert arachidonic acid into thromboxanes, prostaglandins (PGE2), and prostacyclins . The beneficial effects of Sodium 2-(pyrimidin-2-yl)acetate are credited to the deficiency of these eicosanoids .
Result of Action
The result of Sodium 2-(pyrimidin-2-yl)acetate’s action is the inhibition of the production of collagen and the content of hydroxyproline in cell culture medium in vitro . This indicates that Sodium 2-(pyrimidin-2-yl)acetate might be developed as a novel anti-fibrotic drug .
properties
IUPAC Name |
sodium;2-pyrimidin-2-ylacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2.Na/c9-6(10)4-5-7-2-1-3-8-5;/h1-3H,4H2,(H,9,10);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDPJLZJDAGXWBL-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)CC(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N2NaO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 2-(pyrimidin-2-yl)acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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